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3,5-difluoropyridine-2-carboxylic
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Acid
CAS No.: 745784-04-7
Cat. No.: B1304974

Get Quote

3,5-Difluoropicolinic acid, also known as 3,5-difluoro-2-pyridinecarboxylic acid, is a fluorinated
heterocyclic building block of significant interest to the scientific community, particularly in the
fields of medicinal chemistry and materials science. Its structural rigidity, conferred by the
pyridine core, combined with the unique electronic properties of the fluorine substituents,
makes it a valuable synthon for creating novel molecules with tailored characteristics.

The strategic placement of two fluorine atoms on the pyridine ring dramatically alters the
molecule's electronic landscape. Fluorine's high electronegativity exerts a strong inductive
electron-withdrawing effect, which can modulate the pKa of the carboxylic acid, influence the
reactivity of the aromatic ring, and create specific intermolecular interactions (such as hydrogen
bonds or halogen bonds) critical for molecular recognition. In drug development, these
modifications can enhance metabolic stability, improve binding affinity to biological targets, and
optimize pharmacokinetic profiles. This guide provides a comprehensive overview of the core
properties, synthesis, reactivity, and handling of 3,5-difluoropicolinic acid for professionals in
research and development.
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Synthesis of 3,5-Difluoropicolinic Acid
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Key Reactions of 3,5-Difluoropicolinic Acid

3,5-Difluoropicolinic Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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